Cas no 146983-81-5 (3-methyl-4H,6H,7H-furo3,2-cpyran-4,6-dione)

• Product Name: 3-methyl-4H,6H,7H-furo3,2-cpyran-4,6-dione
• CAS No: 146983-81-5
• MF: C₈H₆O₄
• MW: 166.130842685699
• MDL: MFCD28505716
• CID: 4601480
• PubChem ID: 85679404
• Update Time: 2025-07-16

3-methyl-4H,6H,7H-furo3,2-cpyran-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione
• 3-methyl-4H,6H,7H-furo3,2-cpyran-4,6-dione

• MDL： MFCD28505716
• Inchi： 1S/C8H6O4/c1-4-3-11-5-2-6(9)12-8(10)7(4)5/h3H,2H2,1H3
• InChI Key： VWONJJTXQGNTDY-UHFFFAOYSA-N
• SMILES： C1(=O)OC(=O)CC2OC=C(C)C1=2

Additional information on 3-methyl-4H,6H,7H-furo3,2-cpyran-4,6-dione

Introduction to 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione (CAS No. 146983-81-5)

The compound 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione (CAS No. 146983-81-5) is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This bicyclic system consists of a fused furan and pyran ring system with a methyl substituent at the 3-position and diketone functionalities at the 4- and 6-positions. The presence of these functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

From a chemical perspective, the compound exhibits remarkable stability under various conditions, which is attributed to the conjugation between the carbonyl groups and the aromatic rings. This stability is particularly advantageous in synthetic chemistry, where it can serve as a reliable intermediate for constructing more complex molecules. The diketone moiety is particularly interesting as it can participate in multiple reactions, including condensation reactions with nucleophiles or undergo cyclization processes to form additional heterocyclic structures.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, research has indicated that derivatives of this scaffold could interfere with pathways involved in inflammation and oxidative stress, making them promising candidates for therapeutic applications.

One of the most compelling aspects of this compound is its structural diversity. The fusion of the furan and pyran rings creates a rigid framework that can be modified at multiple positions without compromising its core structure. This flexibility allows chemists to tailor the molecule for specific biological targets by introducing various substituents or functional groups. Such modifications can enhance binding affinity or improve metabolic stability, which are critical factors in drug development.

The synthesis of 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione has been optimized through several methodologies, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve cyclization reactions starting from readily available precursors such as β-ketoesters or malonates. These reactions often proceed under mild conditions and can be performed in high yields when carefully optimized.

From a computational chemistry standpoint, the molecular properties of 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione have been extensively studied using advanced modeling techniques. These studies have provided valuable insights into its electronic structure and reactivity patterns. For example, density functional theory (DFT) calculations have revealed that the compound has significant π-conjugation across both rings, which influences its spectroscopic properties and potential interactions with biological targets.

The biological evaluation of 3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione has shown promising results in several in vitro assays. Notably, derivatives of this scaffold have demonstrated inhibitory activity against enzymes such as lipoxygenase and cyclooxygenase (COX), which are key players in inflammatory responses. Additionally, some modifications have exhibited antiviral properties by interfering with viral replication mechanisms.

In conclusion,3-methyl-4H,6H,7H-furo[3,2-c]pyran-4,6-dione (CAS No. 146983-81-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features combined with its synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic strategies for this compound, its importance in medicinal chemistry is likely to grow even further.